1-(1-(4-Phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-3-(m-tolyl)urea

• IUPAC Name: 1-(3-methylphenyl)-3-[1-(4-phenylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]urea
• InChI: InChI=1S/C25H30N4OS/c1-19-8-6-9-21(18-19)27-25(30)26-20(2)24(23-12-7-17-31-23)29-15-13-28(14-16-29)22-10-4-3-5-11-22/h3-12,17-18,20,24H,13-16H2,1-2H3,(H2,26,27,30)
• InChI Key: KEBYHGNSWSGQQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC(C)C(C2=CC=CS2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C25H30N4OS
• Molecular Weight: 434.6 g/mol

Description

1-(1-(4-Phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-3-(m-tolyl)urea is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is a urea derivative that has been synthesized using various methods, and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Scientific Research Applications

Enzyme Inhibition

Compounds with structures similar to the specified urea derivative have been extensively studied for their ability to inhibit soluble epoxide hydrolase (sEH), a key enzyme involved in the metabolism of fatty acids and the regulation of blood pressure, inflammation, and pain. For instance, 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU) is a potent sEH inhibitor with applications in modulating inflammation and protecting against hypertension, neuropathic pain, and neurodegeneration. The metabolism of TPPU involves oxidation and amide hydrolysis, providing insights into the safety and effectiveness of sEH inhibitors in preclinical models (Wan et al., 2019).

Receptor Affinity Modulation

A series of novel benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives were synthesized and evaluated for their affinity towards 5-HT1A receptors. These studies highlight the impact of arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity, providing a foundation for developing compounds with specific receptor affinities (Pessoa‐Mahana et al., 2012).

Molecular Synthesis and Structural Studies

Research into the synthesis, spectroscopic, structural, and conformational study of tri-substituted ureas derived from N-methylpiperazine containing phenyl and N-heterocyclic substituents offers valuable insights into the structural properties and potential applications of these compounds. These studies contribute to our understanding of molecular interactions and the design of molecules with desired biological activities (Iriepa & Bellanato, 2013).